molecular formula C9H11NO4 B1281635 2-Amino-3,5-dimethoxybenzoic acid CAS No. 79263-00-6

2-Amino-3,5-dimethoxybenzoic acid

Cat. No. B1281635
CAS RN: 79263-00-6
M. Wt: 197.19 g/mol
InChI Key: OACFQDBLYWKDMK-UHFFFAOYSA-N
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Description

2-Amino-3,5-dimethoxybenzoic acid is a chemical compound that belongs to the class of aminobenzoic acids. While the provided papers do not directly discuss 2-Amino-3,5-dimethoxybenzoic acid, they do provide insights into the reactions and structures of related compounds, which can be extrapolated to understand the properties and reactivity of 2-Amino-3,5-dimethoxybenzoic acid.

Synthesis Analysis

The synthesis of related compounds, such as 2-amino-4,5-dimethylbenzoic acid, involves multiple steps including condensation, cyclization, and oxidation processes . These methods could potentially be adapted for the synthesis of 2-Amino-3,5-dimethoxybenzoic acid by choosing appropriate starting materials and reagents that introduce methoxy groups at the correct positions on the benzene ring.

Molecular Structure Analysis

The molecular structure of aminobenzoic acid derivatives has been studied using techniques like Fourier transform infrared spectroscopy (FT-IR) and magnetic resonance spectroscopy (1H NMR) . These techniques would likely reveal the presence of methoxy groups in the 2-Amino-3,5-dimethoxybenzoic acid molecule, as well as the characteristic signals of the amino and carboxylic acid functional groups.

Chemical Reactions Analysis

Aminobenzoic acids are known to undergo various chemical reactions. For instance, 2-aminobenzoic acid reacts with α,β-acetylenic γ-hydroxy nitriles to form new classes of unnatural amino acids . Although 2-Amino-3,5-dimethoxybenzoic acid is not specifically mentioned, it can be inferred that the presence of electron-donating methoxy groups could influence its reactivity, potentially leading to different reaction pathways or products.

Physical and Chemical Properties Analysis

The physical and chemical properties of aminobenzoic acid derivatives are influenced by their molecular structure. The presence of substituents like methoxy groups would affect the compound's solubility, melting point, and acidity. The crystal structure of related compounds, such as 2-amino-4,6-dimethoxypyrimidinium 4-aminobenzoate, shows that hydrogen bonding plays a significant role in the solid-state structure . This suggests that 2-Amino-3,5-dimethoxybenzoic acid could also form strong hydrogen bonds, affecting its crystal packing and stability.

Scientific Research Applications

1. Synthesis of Novel Benzamide Compounds

  • Application Summary: 2,3-Dimethoxybenzoic acid is used as a starting material for the synthesis of novel benzamide compounds . These compounds have been widely used in medical, industrial, biological and potential drug industries .
  • Methods of Application: The novel amides were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives using TEA as base and THF as solvent .
  • Results: The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity . Some of synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards .

2. Enhancement of Peroxygenase Activity in Engineered Cytochrome P450

  • Application Summary: 2,3-Dimethoxybenzoic acid is used in the study of the enhancement of peroxygenase activity in an engineered cytochrome P450 .
  • Methods of Application: The study involved engineering a hydrogen peroxide (H2O2) tunnel in CYP199A4, a NADH-dependent cytochrome P450 monooxygenase .
  • Results: The engineered CYP199A4 peroxygenases showed good functional group tolerance and preferential O-demethylation at the meta- or para-position .

3. Synthesis of Substituted Isoquinolinonaphthyridines

  • Application Summary: 2-Amino-5-methoxybenzoic acid is used as a general reagent in the synthesis of substituted isoquinolinonaphthyridines .
  • Methods of Application: The specific methods of application are not detailed in the source, but typically involve standard organic synthesis techniques .
  • Results: The synthesis results in the production of substituted isoquinolinonaphthyridines .

4. Synthesis of Quinazolinones

  • Application Summary: 2-Amino-5-methoxybenzoic acid is also used in the synthesis of quinazolinones .
  • Methods of Application: The specific methods of application are not detailed in the source, but typically involve standard organic synthesis techniques .
  • Results: The synthesis results in the production of quinazolinones .

5. Synthesis of Substituted Isoquinolinonaphthyridines

  • Application Summary: 2-Amino-5-methoxybenzoic acid is used as a general reagent in the synthesis of substituted isoquinolinonaphthyridines .
  • Methods of Application: The specific methods of application are not detailed in the source, but typically involve standard organic synthesis techniques .
  • Results: The synthesis results in the production of substituted isoquinolinonaphthyridines .

6. Synthesis of Imidazobenzodiazepines

  • Application Summary: 2-Amino-5-methoxybenzoic acid is also used in the synthesis of imidazobenzodiazepines .
  • Methods of Application: The specific methods of application are not detailed in the source, but typically involve standard organic synthesis techniques .
  • Results: The synthesis results in the production of imidazobenzodiazepines .

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye damage, and may cause respiratory irritation .

Future Directions

While specific future directions for 2-Amino-3,5-dimethoxybenzoic acid are not mentioned in the available literature, its use in the synthesis of BIX-01294 and novel benzamide compounds suggests potential applications in drug discovery and development .

properties

IUPAC Name

2-amino-3,5-dimethoxybenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO4/c1-13-5-3-6(9(11)12)8(10)7(4-5)14-2/h3-4H,10H2,1-2H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OACFQDBLYWKDMK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C(=C1)OC)N)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40511226
Record name 2-Amino-3,5-dimethoxybenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40511226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-3,5-dimethoxybenzoic acid

CAS RN

79263-00-6
Record name 2-Amino-3,5-dimethoxybenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40511226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-amino-3,5-dimethoxybenzoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
2
Citations
A Blaakmeer - 1994 - search.proquest.com
In this thesis the isolation and identification of infochemicals which are involved in Cotesia-Pieris-Brassica relationships with the prospect of their eventual use in cabbage crop …
Number of citations: 1 search.proquest.com
A Blaakmeer, D van der Wal, A Stork… - Journal of natural …, 1994 - ACS Publications
The structure-activity relationship was investigated of compounds isolated from the eggs of Pieris brassicae, the large white cabbage butterfly, and eight synthesized related compounds …
Number of citations: 16 pubs.acs.org

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